[4-(3-Bromo-4-methoxy-benzyl)-phenylethynyl]-triisopropyl-silane

• Molecular Formula: C25H33BrOSi
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 2-[4-[(3-bromo-4-methoxyphenyl)methyl]phenyl]ethynyl-tri(propan-2-yl)silane
• InChI: InChI=1S/C25H33BrOSi/c1-18(2)28(19(3)4,20(5)6)15-14-21-8-10-22(11-9-21)16-23-12-13-25(27-7)24(26)17-23/h8-13,17-20H,16H2,1-7H3
• InChI Key: XDAKTZGHVFXUPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C#CC1=CC=C(C=C1)CC2=CC(=C(C=C2)OC)Br)(C(C)C)C(C)C

Description

[4-(3-Bromo-4-methoxy-benzyl)-phenylethynyl]-triisopropyl-silane is a useful research compound. Its molecular formula is C25H33BrOSi and its molecular weight is 457.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 8.0 g (3-bromo-4-methoxy-phenyl)-{4-[(triisopropylsilyl)-ethynyl]-phenyl}-methanol and 5.7 mL triethylsilane in 80 mL dichloromethane is cooled in an ice bath. Then 6.5 mL trifluoroacetic acid are added dropwise, and the solution is stirred for 4 h in the cooling bath. The solution is diluted with dichloromethane and washed with aqueous sodium hydrogen carbonate solution. After drying over sodium sulfate the solvent is removed to give the product.